Cas no 30954-21-3 (Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide)

• Product Name: Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide
• CAS No: 30954-21-3
• MF: C₂₇H₄₂O₁₁
• MW: 542.615789890289
• CID: 1061421
• PubChem ID: 121232932
• Update Time: 2025-07-30

Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide
• (2S,3S,4S,5R,6R)-6-[[(3R,5S,8S,10S,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydro
• 11β,17,21-trihydroxy-20-oxo-5α-pregnan-3α-yl β
• ALLO-3A-TETRAHYDRO CORTISOL 3-O-B-D-GLUCURONIDE
• A,11
• A,17,21-trihydroxy-20-oxo-5
• A,5
• A-D-Glucopyranosiduronic Acid
• A-D-Glucuronide
• Allo-3
• Allotetrahydrocortisol 3-Glucuronide
• A-pregnan-3
• A-tetrahydro Cortisol 3-O-
• A-Tetrahydrocortisol-3-monoglucuronide
• A-yl
• (2S,3S,4S,5R,6R)-6-[[(3R,5S,8S,10S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• DTXSID00746971
• 30954-21-3
• (3alpha,5alpha,9xi)-11,17,21-Trihydroxy-20-oxopregnan-3-yl beta-D-glucopyranosiduronic acid
• Allo-3alpha-tetrahydro Cortisol 3-O-beta-D-Glucuronide

• Inchi： 1S/C27H42O11/c1-25-7-5-13(37-24-21(33)19(31)20(32)22(38-24)23(34)35)9-12(25)3-4-14-15-6-8-27(36,17(30)11-28)26(15,2)10-16(29)18(14)25/h12-16,18-22,24,28-29,31-33,36H,3-11H2,1-2H3,(H,34,35)/t12-,13+,14-,15-,16?,18?,19-,20-,21+,22-,24+,25-,26-,27-/m0/s1
• InChI Key： OZINUFSVVJAFHD-SHHSTTTJSA-N
• SMILES： OC1C[C@]2(C)[C@@](C(CO)=O)(CC[C@H]2[C@@H]2CC[C@H]3C[C@@H](CC[C@]3(C)C21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)O

Computed Properties

• Exact Mass: 542.27300
• Monoisotopic Mass: 542.27271215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 194Ų

Experimental Properties

• PSA: 194.21000
• LogP: -0.43020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates